Cas no 2708-45-4 (Androst-4-en-3-one,9-fluoro-11,17-dihydroxy-16,17-dimethyl-, (11b,16a,17b)- (9CI))

• Product Name: Androst-4-en-3-one,9-fluoro-11,17-dihydroxy-16,17-dimethyl-, (11b,16a,17b)- (9CI)
• CAS No: 2708-45-4
• MF: C₂₁H₃₁FO₃
• MW: 350.467450380325
• CID: 262682
• PubChem ID: 245873
• Update Time: 2025-04-19

Androst-4-en-3-one,9-fluoro-11,17-dihydroxy-16,17-dimethyl-, (11b,16a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,9-fluoro-11,17-dihydroxy-16,17-dimethyl-, (11b,16a,17b)- (9CI)
• (8S,9R,10S,13S,14S)-9-fluoro-11,17-dihydroxy-10,13,16,17-tetramethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• AC1L5QXV
• AR-1L1727
• Flugestona
• Flugestone
• Flugestone (INN)
• Flugestonum
• NSC79327
• SureCN3394713
• Syncro-Part (TN)
• 9-Fluoro-11,17-dihydroxy-16,17-dimethylandrost-4-en-3-one
• NSC-58248
• 32752-30-0
• 2708-45-4
• NSC 58248
• DTXSID50954408
• NSC58248

• Inchi： 1S/C21H31FO3/c1-12-9-16-15-6-5-13-10-14(23)7-8-18(13,2)21(15,22)17(24)11-19(16,3)20(12,4)25/h10,12,15-17,24-25H,5-9,11H2,1-4H3/t12-,15+,16+,17+,18+,19+,20+,21+/m1/s1
• InChI Key： DWOBOIHVETVJBV-MVINOYJNSA-N
• SMILES： F[C@@]12[C@@]3(C)CCC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@@](C)([C@@]1(C)C[C@@H]2O)O)=O

Computed Properties

• Exact Mass: 350.22583
• Monoisotopic Mass: 350.22572301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 3.57820